Cas no 46922-40-1 (1-benzyl 5-methyl (2S)-2-aminopentanedioate)

• Product Name: 1-benzyl 5-methyl (2S)-2-aminopentanedioate
• CAS No: 46922-40-1
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 4743002
• PubChem ID: 56777388
• Update Time: 2025-10-22

1-benzyl 5-methyl (2S)-2-aminopentanedioate Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, 5-methyl 1-(phenylmethyl) ester
• 1-benzyl 5-methyl (2S)-2-aminopentanedioate

• Inchi： 1S/C13H17NO4/c1-17-12(15)8-7-11(14)13(16)18-9-10-5-3-2-4-6-10/h2-6,11H,7-9,14H2,1H3/t11-/m0/s1
• InChI Key： LGOZCOKMYOMSGF-NSHDSACASA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@H](CCC(OC)=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-benzyl 5-methyl (2S)-2-aminopentanedioate

Introduction to 1-benzyl 5-methyl (2S)-2-aminopentanedioate (CAS No. 46922-40-1)

1-benzyl 5-methyl (2S)-2-aminopentanedioate, identified by its Chemical Abstracts Service (CAS) number 46922-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a unique stereogenic center and a benzyl substituent, presents a versatile scaffold for the development of novel therapeutic agents. Its structural features make it particularly relevant in the synthesis of chiral intermediates and peptidomimetics, which are increasingly critical in modern drug discovery.

The molecular structure of 1-benzyl 5-methyl (2S)-2-aminopentanedioate consists of a pentanedioate backbone with an (S)-configuration at the second carbon atom, combined with a benzyl group at the first carbon and a methyl group at the fifth carbon. This configuration imparts specific stereochemical properties that are highly valuable in medicinal chemistry. The presence of both amino and carboxyl functional groups further enhances its reactivity, making it a useful building block for constructing more complex molecules.

In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding issues such as immunogenicity and metabolic instability. The compound 1-benzyl 5-methyl (2S)-2-aminopentanedioate serves as an excellent precursor for such molecules due to its ability to incorporate chiral centers and functional groups that are essential for binding to biological targets. Its application in this domain has been explored in several cutting-edge research studies.

One notable area where this compound has shown promise is in the development of neurokinin-1 (NK1) receptor antagonists. The NK1 receptor, also known as substance P receptor, is implicated in various neurological disorders, including chemotherapy-induced nausea and vomiting (CINV), depression, and migraine. Researchers have leveraged the structural features of 1-benzyl 5-methyl (2S)-2-aminopentanedioate to design potent and selective antagonists that exhibit improved pharmacokinetic profiles compared to earlier generations of drugs. These advancements highlight the compound's significance in addressing unmet medical needs.

Additionally, the compound has been investigated as a component in protease inhibitors, which are crucial for treating conditions such as HIV/AIDS and cancer. Proteases play essential roles in various biological pathways, and inhibiting their activity can lead to therapeutic benefits. The chiral environment provided by the (S)-configuration in 1-benzyl 5-methyl (2S)-2-aminopentanedioate allows for precise tuning of binding interactions with target proteases, leading to highly effective inhibitors with minimal side effects.

The synthesis of 1-benzyl 5-methyl (2S)-2-aminopentanedioate involves multi-step organic transformations that require careful optimization to ensure high yield and enantiomeric purity. Modern synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted strategies, have been employed to achieve these goals. The efficiency and scalability of these synthetic routes are critical for industrial applications where large quantities of the compound may be needed for pharmaceutical production.

In terms of biological activity, preliminary studies have demonstrated that derivatives of 1-benzyl 5-methyl (2S)-2-aminopentanedioate exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and pain signaling. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further research is ongoing to fully elucidate the therapeutic potential of this compound class.

The role of computational chemistry has also been instrumental in understanding the behavior of 1-benzyl 5-methyl (2S)-2-aminopentanedioate at both molecular and cellular levels. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into its interactions with biological targets. These insights have guided experimental efforts toward optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular tools like 1-benzyl 5-methyl (2S)-2-aminopentanedioate. Its versatility as a building block makes it a valuable asset in drug discovery pipelines across multiple therapeutic areas. Future research may explore its applications in regenerative medicine, where its structural features could be exploited to develop biomaterials or signaling modulators.

The growing body of literature on this compound underscores its importance as a tool for scientific exploration and therapeutic innovation. By leveraging its unique chemical properties, researchers are paving the way for next-generation treatments that address complex diseases more effectively than ever before.